Cas no 101365-02-0 (8aH-Benzo[3,4][2]benzopyrano[1,8-bc][1]benzopyran-1,4,11-triol,8a-(2,4-dihydroxyphenyl)-6-(6-hydroxy-2-benzofuranyl)-2-methyl-, (+)- (9CI))

8aH-Benzo[3,4][2]benzopyrano[1,8-bc][1]benzopyran-1,4,11-triol,8a-(2,4-dihydroxyphenyl)-6-(6-hydroxy-2-benzofuranyl)-2-methyl-, (+)- (9CI) structure
101365-02-0 structure
Product name:8aH-Benzo[3,4][2]benzopyrano[1,8-bc][1]benzopyran-1,4,11-triol,8a-(2,4-dihydroxyphenyl)-6-(6-hydroxy-2-benzofuranyl)-2-methyl-, (+)- (9CI)
CAS No:101365-02-0
MF:C34H22O9
MW:574.533090114594
CID:160586
PubChem ID:5319932

8aH-Benzo[3,4][2]benzopyrano[1,8-bc][1]benzopyran-1,4,11-triol,8a-(2,4-dihydroxyphenyl)-6-(6-hydroxy-2-benzofuranyl)-2-methyl-, (+)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 8aH-Benzo[3,4][2]benzopyrano[1,8-bc][1]benzopyran-1,4,11-triol,8a-(2,4-dihydroxyphenyl)-6-(6-hydroxy-2-benzofuranyl)-2-methyl-, (+)- (9CI)
    • 8aH-Benzo[3,4][2]benzopyrano[1,8-bc][1]benzopyran-1,4,11-triol,8a-(2,4-dihydroxyphenyl)-6-(6-hydroxy-2-benzofuranyl)-2-methyl
    • (+)-MulberrofuranP
    • Mulberrofuran P
    • 8aH-Benzo[3,4][2]benzopyrano[1,8-bc][1]benzopyran-1,4,11-triol, 8a-(2,4-dihydroxyphenyl)-6-(6-hydroxy-2-benzofuranyl)-2-methyl-, (+)-
    • DTXSID101102131
    • 101365-02-0
    • SCHEMBL15400820
    • 1-(2,4-dihydroxyphenyl)-17-(7-hydroxy-1-benzouran-2-yl)-11-methyl-2,20-dioxapentacyclo[11.7.1.03,8.09,21.014,19]henicosa-3(8),4,6,9,11,13(21),14,16,18-nonaene-5,10,15-triol
    • CHEBI:176230
    • SCHEMBL16362155
    • Inchi: InChI=1S/C14H13ClN4/c1-16-13-8-18-14(12-3-2-6-17-12)10-7-9(15)4-5-11(10)19-13/h2-7,17H,8H2,1H3,(H,16,19)
    • InChI Key: LEAKQIXYSHIHCW-UHFFFAOYSA-N
    • SMILES: CNC1CN=C(C2=CC=CN2)C2=CC(=CC=C2N=1)Cl

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 574.12638228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 2
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 153Ų
  • XLogP3: 6.4

Experimental Properties

  • PSA: 52.54

8aH-Benzo[3,4][2]benzopyrano[1,8-bc][1]benzopyran-1,4,11-triol,8a-(2,4-dihydroxyphenyl)-6-(6-hydroxy-2-benzofuranyl)-2-methyl-, (+)- (9CI) Related Literature

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